![molecular formula C21H22FN3O5S B2743276 8-((2,5-Dimethoxyphenyl)sulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one CAS No. 1215623-91-8](/img/structure/B2743276.png)
8-((2,5-Dimethoxyphenyl)sulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
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Description
8-((2,5-Dimethoxyphenyl)sulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C21H22FN3O5S and its molecular weight is 447.48. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Molecular Probes
The synthesis and spectral properties of fluorescent solvatochromic dyes, including molecules with structures similar to the compound , have been explored. These compounds demonstrate strong solvent-dependent fluorescence, which is correlated with solvent polarity. Such properties make them suitable for developing ultrasensitive fluorescent molecular probes to study biological events and processes (Diwu et al., 1997).
Antitumor Activities
Research has shown that certain 2-phenylbenzothiazoles, bearing structural resemblance to the compound, exhibit potent and selective antiproliferative activity against cancer cell lines, including lung, colon, and breast cancer. These findings suggest the potential application of such compounds in cancer therapy (Mortimer et al., 2006).
Detection Methods in Biochemistry
A simple method using 2,5-diphenyloxazole (PPO) in dimethyl sulfoxide for detecting tritium (³H) in polyacrylamide gels has been described. This method, due to its sensitivity and efficiency, is significant for the detection of radioactivity in biochemical research (Bonner & Laskey, 1974).
Antimicrobial Activities
Synthesis and evaluation of new compounds with structures akin to the compound have demonstrated significant antimicrobial activity against various strains of bacteria and fungi. These findings highlight the potential use of such compounds in developing new antimicrobial agents (Dalloul et al., 2017).
Fuel-Cell Applications
Research into sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, related to the chemical structure of interest, has been conducted. These materials show promise for fuel-cell applications due to their high proton conductivity and mechanical properties (Bae et al., 2009).
properties
IUPAC Name |
8-(2,5-dimethoxyphenyl)sulfonyl-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN3O5S/c1-29-16-6-7-17(30-2)18(13-16)31(27,28)25-10-8-21(9-11-25)23-19(20(26)24-21)14-4-3-5-15(22)12-14/h3-7,12-13H,8-11H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWUJNZWDJMWFJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCC3(CC2)NC(=O)C(=N3)C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.